Cas no 1208079-95-1 ((2-Chloro-benzyl)-(3-trifluoromethylsulfanyl-propyl)-amine)

• Product Name: (2-Chloro-benzyl)-(3-trifluoromethylsulfanyl-propyl)-amine
• CAS No: 1208079-95-1
• MF: C₁₁H₁₃ClF₃NS
• MW: 283.740831136703
• CID: 2619562
• PubChem ID: 75529961
• Update Time: 2025-04-21

(2-Chloro-benzyl)-(3-trifluoromethylsulfanyl-propyl)-amine Chemical and Physical Properties

Names and Identifiers

• [(2-Chlorophenyl)methyl]({3-[(trifluoromethyl)sulfanyl]propyl})amine
• AKOS017344168
• (2-Chloro-benzyl)-(3-trifluoromethylsulfanyl-propyl)-amine
• 1208079-95-1

• Inchi： 1S/C11H13ClF3NS/c12-10-5-2-1-4-9(10)8-16-6-3-7-17-11(13,14)15/h1-2,4-5,16H,3,6-8H2
• InChI Key： BULVGLGXTFJDRE-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CNCCCSC(F)(F)F

Computed Properties

• Exact Mass: 283.041
• Monoisotopic Mass: 283.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• XLogP3: 4.1